Cas no 163229-43-4 (tert-Butyl (2-cyanophenyl)carbamate)

• Product Name: tert-Butyl (2-cyanophenyl)carbamate
• CAS No: 163229-43-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD07776951
• CID: 110160
• Update Time: 2025-04-18

tert-Butyl (2-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-cyanophenyl)carbamate
• CARBAMIC ACID, (2-CYANOPHENYL)-, 1,1-DIMETHYLETHYL ESTER
• Carbamic acid,N-(2-cyanophenyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-cyanophenylcarbamate
• tert-butyl N-(2-cyanophenyl)carbamate
• AmbkkkkK175
• N-Boc-2-aminobenzonitrile
• 2-(tert-Butoxycarbonylamino)benzonitrile
• (2-Cyanophenyl)carbamic acid 1,1-dimethylethyl ester
• Carbamic acid, (2-cyanophenyl)-, 1,1-dimethylethyl ester (9CI)

• MDL： MFCD07776951
• Inchi： 1S/C12H14N2O2/c1-12(2,3)16-11(15)14-10-7-5-4-6-9(10)8-13/h4-7H,1-3H3,(H,14,15)
• InChI Key： CEYTZDSWLJPPRT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.10600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 62.12000
• LogP: 2.97828

tert-Butyl (2-cyanophenyl)carbamate Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 36-38-51/53
• Safety Instruction： 26-61
• Hazardous Material Identification：